Cas no 1197227-24-9 (C-Acridin-4-yl-methylamine oxalic acid salt)

• Product Name: C-Acridin-4-yl-methylamine oxalic acid salt
• CAS No: 1197227-24-9
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 3157426
• PubChem ID: 44891042
• Update Time: 2025-08-05

C-Acridin-4-yl-methylamine oxalic acid salt Chemical and Physical Properties

Names and Identifiers

• C-Acridin-4-yl-methylamine oxalic acid salt
• Acridin-4-ylmethanamineoxalate
• c-acridin-4-yl-methylamine, oxalic acid salt
• 1197227-24-9
• Acridin-4-ylmethanamine oxalate

• MDL： MFCD08456919
• Inchi： 1S/C14H12N2.C2H2O4/c15-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16-14(11)12;3-1(4)2(5)6/h1-8H,9,15H2;(H,3,4)(H,5,6)
• InChI Key： BDPNOCVHBTVJJX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1C2C=CC=CC=2C=C2C=CC=C(CN)C=12

Computed Properties

• Exact Mass: 298.09535693Da
• Monoisotopic Mass: 298.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

C-Acridin-4-yl-methylamine oxalic acid salt Security Information

• Storage Condition：(BD589304)

Additional information on C-Acridin-4-yl-methylamine oxalic acid salt

Introduction to C-Acridin-4-yl-methylamine Oxalic Acid Salt (CAS No. 1197227-24-9)

C-Acridin-4-yl-methylamine oxalic acid salt, with the CAS number 1197227-24-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is derived from acridine, a heterocyclic aromatic compound, and its derivatives have been extensively studied for their unique electronic properties and potential applications in various industries. The C-Acridin-4-yl-methylamine moiety plays a crucial role in determining the compound's reactivity and functionality, while the oxalic acid salt component contributes to its stability and solubility characteristics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of C-Acridin-4-yl-methylamine oxalic acid salt, allowing researchers to explore its properties in greater depth. The compound has been found to exhibit interesting photophysical properties, making it a promising candidate for applications in optoelectronics and photonics. For instance, studies have shown that the acridine-based structure can be tailored to enhance light absorption and emission characteristics, which are critical for devices such as organic light-emitting diodes (OLEDs) and solar cells.

In addition to its electronic properties, C-Acridin-4-yl-methylamine oxalic acid salt has also been investigated for its potential in drug delivery systems. The oxalic acid salt form provides a biocompatible matrix that can be used to encapsulate and release therapeutic agents in a controlled manner. This has led to exploratory research into its use as a carrier for anti-cancer drugs, where the compound's ability to target specific cells could improve treatment efficacy while reducing side effects.

The synthesis of C-Acridin-4-yl-methylamine oxalic acid salt involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported that the use of transition metal catalysts can significantly improve the yield and purity of the compound, making it more feasible for large-scale production. Furthermore, the development of green chemistry approaches has reduced the environmental impact of its synthesis, aligning with global sustainability goals.

Recent studies have also focused on the electrochemical properties of C-Acridin-4-yl-methylamine oxalic acid salt, particularly its application in energy storage devices such as supercapacitors and batteries. The compound's ability to undergo reversible redox reactions has been highlighted as a key factor in enhancing energy storage efficiency. This has sparked interest in integrating it into next-generation energy storage systems, which are increasingly important as the world transitions toward renewable energy sources.

Another area of active research is the use of C-Acridin-4-yl-methylamine oxalic acid salt in sensing applications. Its responsiveness to external stimuli, such as changes in pH or temperature, makes it a potential candidate for developing highly sensitive sensors. For example, researchers have explored its application in detecting heavy metal ions in water, which is critical for ensuring water quality and safety.

The versatility of C-Acridin-4-yl-methylamine oxalic acid salt lies in its ability to be modified chemically to suit specific applications. By introducing functional groups or altering the structure of the acridine core, scientists can fine-tune its properties for use in diverse fields such as biotechnology, environmental science, and electronics. This adaptability underscores its potential as a platform molecule for future innovations.

Despite its promising applications, there are challenges associated with the widespread adoption of C-Acridin-4-yl-methylamine oxalic acid salt. One key issue is its stability under certain operating conditions, particularly when exposed to high temperatures or harsh chemical environments. Researchers are actively working on addressing these limitations by developing more robust formulations or protective coatings that can enhance durability without compromising functionality.

In conclusion, C-Acridin-4-yl-methylamine oxalic acid salt (CAS No. 1197227-24-) represents a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and tunable properties make it an exciting subject for ongoing research and development efforts. As advancements continue to be made in synthesis techniques and application studies, this compound is poised to play an increasingly important role in shaping future technologies.